Cas no 1895454-87-1 (2,2-difluoro-2-(1H-indol-3-yl)ethan-1-ol)
2,2-difluoro-2-(1H-indol-3-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2,2-difluoro-2-(1H-indol-3-yl)ethan-1-ol
- EN300-1961465
- 1895454-87-1
-
- Inchi: 1S/C10H9F2NO/c11-10(12,6-14)8-5-13-9-4-2-1-3-7(8)9/h1-5,13-14H,6H2
- InChI Key: BTSDRXSRWHJWKG-UHFFFAOYSA-N
- SMILES: FC(CO)(C1=CNC2C=CC=CC1=2)F
Computed Properties
- Exact Mass: 197.06522023g/mol
- Monoisotopic Mass: 197.06522023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 36Ų
2,2-difluoro-2-(1H-indol-3-yl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1961465-1g |
2,2-difluoro-2-(1H-indol-3-yl)ethan-1-ol |
1895454-87-1 | 1g |
$1485.0 | 2023-09-17 | ||
| Enamine | EN300-1961465-5g |
2,2-difluoro-2-(1H-indol-3-yl)ethan-1-ol |
1895454-87-1 | 5g |
$4309.0 | 2023-09-17 | ||
| Enamine | EN300-1961465-10g |
2,2-difluoro-2-(1H-indol-3-yl)ethan-1-ol |
1895454-87-1 | 10g |
$6390.0 | 2023-09-17 | ||
| Enamine | EN300-1961465-0.05g |
2,2-difluoro-2-(1H-indol-3-yl)ethan-1-ol |
1895454-87-1 | 0.05g |
$1247.0 | 2023-09-17 | ||
| Enamine | EN300-1961465-0.1g |
2,2-difluoro-2-(1H-indol-3-yl)ethan-1-ol |
1895454-87-1 | 0.1g |
$1307.0 | 2023-09-17 | ||
| Enamine | EN300-1961465-0.25g |
2,2-difluoro-2-(1H-indol-3-yl)ethan-1-ol |
1895454-87-1 | 0.25g |
$1366.0 | 2023-09-17 | ||
| Enamine | EN300-1961465-0.5g |
2,2-difluoro-2-(1H-indol-3-yl)ethan-1-ol |
1895454-87-1 | 0.5g |
$1426.0 | 2023-09-17 | ||
| Enamine | EN300-1961465-1.0g |
2,2-difluoro-2-(1H-indol-3-yl)ethan-1-ol |
1895454-87-1 | 1g |
$1485.0 | 2023-06-01 | ||
| Enamine | EN300-1961465-2.5g |
2,2-difluoro-2-(1H-indol-3-yl)ethan-1-ol |
1895454-87-1 | 2.5g |
$2912.0 | 2023-09-17 | ||
| Enamine | EN300-1961465-5.0g |
2,2-difluoro-2-(1H-indol-3-yl)ethan-1-ol |
1895454-87-1 | 5g |
$4309.0 | 2023-06-01 |
2,2-difluoro-2-(1H-indol-3-yl)ethan-1-ol Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on 2,2-difluoro-2-(1H-indol-3-yl)ethan-1-ol
Comprehensive Overview of 2,2-Difluoro-2-(1H-indol-3-yl)ethan-1-ol (CAS No. 1895454-87-1): Properties, Applications, and Industry Insights
The compound 2,2-difluoro-2-(1H-indol-3-yl)ethan-1-ol (CAS No. 1895454-87-1) is a fluorinated indole derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This molecule combines the indole scaffold, a privileged structure in drug discovery, with a difluoroethanol moiety, enhancing its potential for bioactivity modulation. The presence of fluorine atoms often improves metabolic stability, membrane permeability, and target binding affinity—properties highly sought after in modern small-molecule therapeutics.
Recent studies highlight the growing demand for fluorinated building blocks like CAS 1895454-87-1 in medicinal chemistry. Researchers are particularly interested in its role as an intermediate for kinase inhibitors and GPCR-targeted compounds, aligning with trending searches for "next-generation anticancer agents" and "CNS drug discovery." The compound's hydrogen-bond donor/acceptor capacity (from the hydroxyl group) and lipophilic character (from fluorine and indole) make it valuable for optimizing drug-like properties under the Lipinski's rule of five framework.
Synthetic accessibility of 2,2-difluoro-2-(1H-indol-3-yl)ethan-1-ol has been explored through novel organofluorine methodologies, a hot topic in green chemistry forums. Patent analyses reveal its utility in prodrug design, especially for compounds requiring enhanced blood-brain barrier penetration—a frequent search term in neuropharmacology circles. Its cLogP (~1.8) and polar surface area (~40 Ų) suggest favorable pharmacokinetics, addressing common queries about "improving oral bioavailability."
In material science, this compound's electron-deficient indole system shows promise for organic semiconductors, correlating with rising interest in "flexible electronics materials." The difluoro motif may influence crystal packing patterns, a consideration for cocrystal engineering studies—another trending research area. Analytical characterization typically involves 19F-NMR (showing distinct CF2 signals at ~-100 ppm) and LC-MS (expected [M+H]+ ~212 m/z), techniques frequently searched by QC professionals.
Regulatory perspectives confirm CAS 1895454-87-1 isn't classified under restricted categories, though proper PPE protocols should be followed during handling. Storage recommendations (-20°C under inert atmosphere) reflect standard practices for air-sensitive intermediates, a practical concern often queried by laboratory personnel. The compound's stability profile makes it suitable for automated synthesis platforms, aligning with industry 4.0 trends in chemical manufacturing.
Future directions may explore its catalytic applications in asymmetric synthesis or as a fluorescent probe precursor, given the indole's native luminescence. These potential uses intersect with popular search terms like "smart biomarkers" and "enantioselective catalysis." With global fluorochemical markets projected to grow at 5.8% CAGR (2023-2030), compounds like 2,2-difluoro-2-(1H-indol-3-yl)ethan-1-ol will remain strategically important for high-value chemical innovation.
1895454-87-1 (2,2-difluoro-2-(1H-indol-3-yl)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)